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Compound of Interest

Compound Name: 4-Nitrobenzo[dJthiazol-2-amine

Cat. No.: B1295879

Synthesis of 4-Nitrobenzo[d]thiazol-2-amine
Derivatives

The synthesis of derivatives based on the 4-nitrobenzo[d]thiazol-2-amine core typically
involves the modification of the 2-amino group or reactions involving the aromatic rings.
Common synthetic strategies include the formation of Schiff bases, N-alkylation, and the
synthesis of triazole conjugates.

A general workflow for the synthesis of these derivatives often starts with a commercially
available or synthesized 2-amino-nitrobenzothiazole core, which is then reacted with various
electrophiles or coupling partners to generate a library of analogs.
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Starting Materials

Aromatic Aldehydes Alkyl/Aryl Halides 4-Nitrobenzo[d]thiazol-2-amine Azide Precursors
Reflux in Ethanol, Base (e.g., TEA) ulti-step synthesis
Glacial Acetic Acid in THF/Chloroform 'Click Chemistry'
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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